![molecular formula C7H5FO2 B135551 2-Fluoro-6-hydroxybenzaldehyde CAS No. 38226-10-7](/img/structure/B135551.png)
2-Fluoro-6-hydroxybenzaldehyde
Overview
Description
2-Fluoro-6-hydroxybenzaldehyde is a chemical compound with the molecular formula C7H5FO2 . It has a molecular weight of 140.11 . It is typically stored at temperatures between 2-8°C in an inert atmosphere . The compound is solid or semi-solid in physical form .
Molecular Structure Analysis
The InChI code for 2-Fluoro-6-hydroxybenzaldehyde is1S/C7H5FO2/c8-6-2-1-3-7(10)5(6)4-9/h1-4,10H
. This indicates that the compound contains seven carbon atoms, five hydrogen atoms, one fluorine atom, and two oxygen atoms . Physical And Chemical Properties Analysis
2-Fluoro-6-hydroxybenzaldehyde is a solid or semi-solid compound . It is typically stored at temperatures between 2-8°C in an inert atmosphere . The compound has a molecular weight of 140.11 .Scientific Research Applications
Fluorescent Probes
“2-Fluoro-6-hydroxybenzaldehyde” can be used in the design and synthesis of fluorescent probes . Fluorescent probes are sensitive, selective, and non-toxic in detection, providing a new solution in biomedical, environmental monitoring, and food safety . The design of fluorescent probes requires a clear synthesis idea, including the determination of target molecules, the selection of fluorescent dyes, and the introduction of target groups .
Biomedical Applications
In the biomedical field, fluorescent probes designed with “2-Fluoro-6-hydroxybenzaldehyde” can detect biomolecules or molecular activities within cells through fluorescence signals . This makes it a valuable tool in biomedical research and diagnostics .
Environmental Monitoring
Fluorescent probes synthesized with “2-Fluoro-6-hydroxybenzaldehyde” can also be used in environmental monitoring . They can detect various environmental pollutants and changes in environmental conditions, contributing to the protection of the environment .
Food Safety
In the field of food safety, fluorescent probes made with “2-Fluoro-6-hydroxybenzaldehyde” can be used to detect harmful substances in food . This helps ensure the safety and quality of food products .
Material Science
The unique properties of “2-Fluoro-6-hydroxybenzaldehyde” can be utilized in material science . It can be used in the synthesis of new materials with desired properties .
Chemical Synthesis
“2-Fluoro-6-hydroxybenzaldehyde” can be used as a starting material or intermediate in chemical synthesis . It can be used to synthesize a variety of chemical compounds for different applications .
Chromatography
In chromatography, “2-Fluoro-6-hydroxybenzaldehyde” can be used as a standard or a tracer . It can help in the identification and quantification of other compounds .
Analytical Applications
“2-Fluoro-6-hydroxybenzaldehyde” can be used in various analytical applications . It can be used in the development of new analytical methods and techniques .
Safety and Hazards
Mechanism of Action
- Nucleophilic Substitution (SN2) : The benzylic position of 2-Fluoro-6-hydroxybenzaldehyde can undergo nucleophilic substitution reactions. For instance, N-bromosuccinimide (NBS) can replace the hydrogen at the benzylic position with a bromine atom via a free radical mechanism .
Mode of Action
Pharmacokinetics
properties
IUPAC Name |
2-fluoro-6-hydroxybenzaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5FO2/c8-6-2-1-3-7(10)5(6)4-9/h1-4,10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZIBGCDUHZBOLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)C=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5FO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90371993 | |
Record name | 2-Fluoro-6-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90371993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
140.11 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Fluoro-6-hydroxybenzaldehyde | |
CAS RN |
38226-10-7 | |
Record name | 2-Fluoro-6-hydroxybenzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90371993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-Fluorosalicylaldehyde | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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